Nigrolineabiphenyl B
Overview
Description
Nigrolineabiphenyl B is a natural product found in Garcinia nigrolineata with data available.
Scientific Research Applications
Antibacterial Properties
- Nigrolineabiphenyl B, isolated from the twigs of Garcinia nigrolineata, has been studied for its antibacterial properties. Specifically, compounds isolated from this plant, including nigrolineabiphenyls A and B, have shown potential in antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (Rukachaisirikul et al., 2005).
Bioaccumulation Studies
- Although not directly related to Nigrolineabiphenyl B, research on environmental bioaccumulation in fish species has been conducted, providing insights into how chemicals and compounds can accumulate in biological systems. This kind of research, while not specific to Nigrolineabiphenyl B, is relevant for understanding the environmental and ecological impacts of various compounds (Rossi et al., 2020).
Antioxidant Activity Analysis
- Studies on methods to determine antioxidant activity in various compounds, such as using near-infrared spectroscopy, can be relevant for analyzing the antioxidant potential of compounds like Nigrolineabiphenyl B. These methods provide rapid and precise alternatives for chemical analysis (Ma et al., 2016).
Insecticide Resistance Management
- Research on insecticide resistance, while not directly related to Nigrolineabiphenyl B, can be indirectly relevant. Understanding the mechanisms of resistance and management strategies can inform the development of new compounds for pest control (Palumbo et al., 2001).
Fibrosis Formation and Myopathies
- Studies exploring the role of signaling pathways in fibrosis formation and myopathies provide a broader context for understanding how various compounds might affect cellular processes, which could be relevant for compounds like Nigrolineabiphenyl B (MacDonald & Cohn, 2012).
Endothelial Dysfunction in Hypertension
- Research on the reversal of endothelial dysfunction in essential hypertension may offer insights into the potential cardiovascular effects of various compounds. Understanding these mechanisms can inform the study of compounds like Nigrolineabiphenyl B (Tzemos et al., 2001).
Fungicides and Beneficial Fungi
- Studies on the effects of fungicides on beneficial fungi provide a perspective on how various compounds interact with fungal species, which can be relevant in understanding the broader ecological impact of compounds like Nigrolineabiphenyl B (Cal et al., 1994).
Amyloid Precursor Protein and Nitric Oxide Signalling
- Research on amyloid precursor protein expression and nitric oxide signaling in human cerebral endothelial cells could offer insights into neurological implications of various compounds, potentially including Nigrolineabiphenyl B (Gangoda et al., 2017).
properties
Product Name |
Nigrolineabiphenyl B |
|---|---|
Molecular Formula |
C15H16O5 |
Molecular Weight |
276.28 g/mol |
IUPAC Name |
4-(4-hydroxy-3-methoxyphenyl)-2,6-dimethoxyphenol |
InChI |
InChI=1S/C15H16O5/c1-18-12-6-9(4-5-11(12)16)10-7-13(19-2)15(17)14(8-10)20-3/h4-8,16-17H,1-3H3 |
InChI Key |
KOOASJSFQKPUPR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2=CC(=C(C=C2)O)OC |
synonyms |
nigrolineabiphenyl B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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